Cas no 80783-13-7 (2-Butanone, 4-methoxy-3,3-dimethyl- (9CI))

• Product Name: 2-Butanone, 4-methoxy-3,3-dimethyl- (9CI)
• CAS No: 80783-13-7
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 1018692
• PubChem ID: 12783077
• Update Time: 2025-04-20

2-Butanone, 4-methoxy-3,3-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-methoxy-3,3-dimethyl- (9CI)
• 4-methoxy-3,3-dimethylbutan-2-one
• 80783-13-7
• SCHEMBL8290885
• ACKHNOMRSGHVAK-UHFFFAOYSA-N
• 2-Butanone, 4-methoxy-3,3-dimethyl-(9CI)
• 2-Butanone,4-methoxy-3,3-dimethyl-(9CI)
• 2,2-dimethyl-1-methoxy-butan-3-one
• 4-methoxy-3,3-dimethyl-butan-2-one
• DB-106883

• Inchi： 1S/C7H14O2/c1-6(8)7(2,3)5-9-4/h5H2,1-4H3
• InChI Key： ACKHNOMRSGHVAK-UHFFFAOYSA-N
• SMILES： O(C)CC(C(C)=O)(C)C

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones